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Compound of Interest

Compound Name: Colterol

Cat. No.: B100066 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe handling, personal protective

equipment (PPE), and disposal of Colterol. The information is intended to support laboratory

safety and ensure the proper management of this potent β2-adrenoreceptor agonist.

Introduction to Colterol
Colterol is a short-acting β2-adrenoreceptor agonist, primarily used in research for studying

bronchospasm associated with asthma and chronic obstructive pulmonary disease (COPD).[1]

As a potent pharmacological agent, it requires stringent safety protocols to prevent

occupational exposure. Colterol is intended for laboratory research use only and is not for

human or veterinary use.[2]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Colterol is provided in the table

below. This information is essential for risk assessment and the design of safe handling

procedures.
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Property Value

Chemical Formula C₁₂H₁₉NO₃

Molecular Weight 225.28 g/mol

CAS Number 18866-78-9

Appearance Solid (form may vary)

Synonyms N-tert-Butylarterenol, t-Butylnorepinephrine

(Data sourced from PubChem CID 25104)[1]

Personal Protective Equipment (PPE)
Due to the potent nature of Colterol, a multi-layered PPE strategy is crucial to minimize

exposure via inhalation, skin contact, and eye contact. The following PPE is mandatory when

handling Colterol, particularly in its powdered form.
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PPE Category Item
Specifications and Use
Cases

Respiratory Protection
NIOSH-approved Respirator

(e.g., N95 or higher)

Essential when handling

powdered Colterol or when

engineering controls (like a

fume hood) are not available

or insufficient. A proper fit test

is required to ensure a

protective seal.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile)

Wear two pairs of powder-free

gloves. The inner glove should

be tucked under the cuff of the

lab coat, and the outer glove

should extend over the cuff.

Change gloves immediately if

contaminated, punctured, or

torn.

Eye and Face Protection
Safety goggles with side

shields or a full-face shield

Required to protect against

splashes, aerosols, and

airborne particles. Standard

prescription glasses are not a

substitute for safety goggles.

Body Protection
Disposable, solid-front, long-

sleeved gown

The gown should be made of a

low-permeability fabric and

have tight-fitting cuffs. This

prevents contamination of

personal clothing and skin.

Foot Protection
Closed-toe shoes and

disposable shoe covers

Shoe covers should be worn in

areas where Colterol is

handled to prevent the tracking

of contaminants to other areas.

Operational Plan: Safe Handling Workflow
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All handling of Colterol must be conducted in a designated area, preferably within a certified

chemical fume hood or a ventilated balance enclosure, especially when weighing the powder.

The following workflow diagram outlines the procedural steps for safely handling Colterol in a

laboratory setting.
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General Workflow for Handling Colterol Powder

Preparation

Handling

Cleanup and Disposal

Don appropriate PPE
(Double gloves, gown, respirator, goggles)

Prepare designated work area
(e.g., chemical fume hood)

Gather all necessary equipment and reagents

Carefully weigh Colterol powder in a containment enclosure

Proceed to handling

Dissolve Colterol in the appropriate solvent

Perform experimental procedures

Decontaminate all surfaces and equipment

Proceed to cleanup

Segregate and dispose of all waste
(solid, liquid, sharps, PPE)

Doff PPE in the correct order

Wash hands thoroughly

Click to download full resolution via product page

Caption: General workflow for handling Colterol powder.
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Colterol's Mechanism of Action: β2-Adrenergic
Receptor Signaling Pathway
Colterol exerts its effects by acting as an agonist at β2-adrenergic receptors, which are G-

protein coupled receptors.[1] The binding of Colterol to these receptors initiates a signaling

cascade that leads to various physiological responses, most notably smooth muscle relaxation

in the bronchi. The diagram below illustrates the canonical β2-adrenergic receptor signaling

pathway.
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β2-Adrenergic Receptor Signaling Pathway

Colterol (Agonist)

β2-Adrenergic Receptor

Binds to

Gs Protein (inactive)

Activates

Gs Protein (active)

GDP -> GTP

Adenylyl Cyclase

Stimulates

cAMP

Converts

ATP

Protein Kinase A (PKA)

Activates

Physiological Response
(e.g., Smooth Muscle Relaxation)

Phosphorylates target proteins leading to

Click to download full resolution via product page

Caption: β2-Adrenergic Receptor Signaling Pathway.
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Disposal Plan
Proper disposal of Colterol and all contaminated materials is critical to prevent environmental

contamination and accidental exposure.

Waste Segregation: All waste generated from handling Colterol must be treated as

hazardous waste. This includes:

Unused or expired Colterol powder.

Solutions containing Colterol.

Contaminated consumables (e.g., pipette tips, centrifuge tubes).

Contaminated PPE (gloves, gown, shoe covers, respirator).

Solid Waste Disposal:

Collect all contaminated solid waste, including PPE, in a designated, leak-proof, and

clearly labeled hazardous waste container.

For unused Colterol powder, it is recommended to mix it with an inert, non-flammable

absorbent material before placing it in the waste container.

Liquid Waste Disposal:

Collect all liquid waste containing Colterol in a sealed, shatter-resistant, and clearly

labeled hazardous waste container.

Do not dispose of liquid waste containing Colterol down the drain.

Final Disposal: All hazardous waste must be disposed of through a licensed hazardous

waste disposal service. Follow all institutional, local, state, and federal regulations for

hazardous waste disposal. High-temperature incineration is the preferred method for the final

destruction of pharmaceutical waste.

Emergency Procedures
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Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and copious amounts of water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Wash out the mouth with water. Seek immediate medical

attention.

Spill: Evacuate the area. Wear appropriate PPE, including a respirator. Cover the spill with

an inert absorbent material. Collect the absorbed material in a sealed container for

hazardous waste disposal. Decontaminate the spill area with a suitable cleaning agent.

Disclaimer: This document provides guidance based on available information. Always refer to

the specific Safety Data Sheet (SDS) provided by the manufacturer for the most accurate and

comprehensive safety information. If an SDS is not available, a thorough risk assessment

should be conducted before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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